Cas no 30249-85-5 (Benzoic acid,3-(9-anthracenyl)-)

• Product Name: Benzoic acid,3-(9-anthracenyl)-
• CAS No: 30249-85-5
• MF: C₂₆H₁₈O₄
• MW: 394.418727397919
• CID: 297310
• PubChem ID: 118856047
• Update Time: 2025-04-19

Benzoic acid,3-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(9-anthracenyl)-
• [1,1',3',1",3",1"'-QUATERPHENYL]-3,3'''-DICARBOXYLIC ACID
• 2,3-DIHYDRO-6-FLUORO-3-(PHENYLMETHYLENE)-4H-1-BENZOPYRAN-4-ONE
• 2,4,6-Tri(3-carboxyphenyl)-1,3,5-triazine
• 2,5-Di(3-carboxyphenyl)pyrimidine
• 2,5-Di(3-carboxyphenyl)thiophene
• 2,6-Di(3-carboxyphenyl)pyrazine
• 2,6-Di(3-carboxyphenyl)pyridine
• 3-(Anthracen-10-yl)benzaldehyde
• 3-(anthracen-9-yl)benzoic acid
• 3,6-Di(3-carboxyphenyl)pyridazine
• 4,6-Di(3-carboxyphenyl)pyrimidine
• 6-(2-Cyanophenyl)-nicotinic acid
• 9-(3-Carboxyphenyl)anthracen
• [1,1',3',1',3',1''-Quaterphenyl]-3,3'''-dicarboxylic acid
• 30249-85-5

• Inchi： 1S/C26H18O4/c27-25(28)23-11-3-9-21(15-23)19-7-1-5-17(13-19)18-6-2-8-20(14-18)22-10-4-12-24(16-22)26(29)30/h1-16H,(H,27,28)(H,29,30)
• InChI Key： LZBHEJMEPXJEPQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1=CC=CC(=C1)C1C=CC=C(C2C=CC=C(C(=O)O)C=2)C=1)=O

Computed Properties

• Exact Mass: 394.12100
• Monoisotopic Mass: 298.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 6.08400